Cas no 1428373-91-4 (2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide)
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide Chemical and Physical Properties
Names and Identifiers
-
- Benzamide, N-[[3,4-dihydro-4-oxo-3-[2-(1-pyrrolidinyl)ethyl]-1-phthalazinyl]methyl]-2-ethoxy-
- 2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide
-
- Inchi: 1S/C24H28N4O3/c1-2-31-22-12-6-5-11-20(22)23(29)25-17-21-18-9-3-4-10-19(18)24(30)28(26-21)16-15-27-13-7-8-14-27/h3-6,9-12H,2,7-8,13-17H2,1H3,(H,25,29)
- InChI Key: RSZNDSQOJMIZPY-UHFFFAOYSA-N
- SMILES: C(NCC1C2=C(C=CC=C2)C(=O)N(CCN2CCCC2)N=1)(=O)C1=CC=CC=C1OCC
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2758-2830-2μmol |
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide |
1428373-91-4 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2758-2830-5μmol |
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide |
1428373-91-4 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2758-2830-10μmol |
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide |
1428373-91-4 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2758-2830-20μmol |
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide |
1428373-91-4 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2758-2830-1mg |
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide |
1428373-91-4 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2758-2830-2mg |
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide |
1428373-91-4 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2758-2830-3mg |
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide |
1428373-91-4 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2758-2830-4mg |
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide |
1428373-91-4 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2758-2830-5mg |
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide |
1428373-91-4 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2758-2830-10mg |
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide |
1428373-91-4 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide Related Literature
-
Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide
Recent Advances in the Study of 2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide (CAS: 1428373-91-4)
The compound 2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide (CAS: 1428373-91-4) has recently emerged as a promising candidate in medicinal chemistry research, particularly in the development of novel therapeutic agents. This phthalazine derivative has attracted significant attention due to its unique structural features and potential pharmacological activities. Recent studies have focused on its synthesis, characterization, and biological evaluation, revealing intriguing properties that warrant further investigation.
Structural analysis of this compound shows a complex molecular architecture combining a phthalazine core with a benzamide moiety and a pyrrolidine-containing side chain. The presence of multiple functional groups provides opportunities for diverse molecular interactions, making it particularly interesting for drug discovery applications. Computational modeling studies suggest that this compound may exhibit favorable binding properties with several biological targets, including enzymes involved in inflammatory pathways and certain kinase families.
Recent pharmacological evaluations have demonstrated that 2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide shows promising activity in various in vitro assays. Particularly noteworthy are its effects on cellular proliferation and inflammatory markers, with IC50 values in the low micromolar range for certain cancer cell lines. These findings suggest potential applications in oncology and inflammatory disease treatment, though extensive preclinical studies are still required to validate these observations.
The synthesis of this compound has been optimized in recent studies, with several research groups reporting improved yields and purity through modified reaction conditions. Key challenges in the synthetic pathway include controlling the stereochemistry at multiple centers and ensuring the stability of the phthalazine ring system during reactions. Recent publications have described novel protecting group strategies and catalytic systems that address these issues effectively.
From a drug development perspective, preliminary ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies indicate that this compound possesses moderate metabolic stability and acceptable pharmacokinetic properties in animal models. However, researchers have noted that further structural modifications may be necessary to optimize its bioavailability and reduce potential off-target effects. Several analogs are currently being synthesized and evaluated to establish structure-activity relationships.
Looking forward, the research community anticipates that 2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide and its derivatives may open new avenues in targeted therapy development. Ongoing studies are exploring its mechanism of action at the molecular level, with particular focus on its interactions with specific protein targets. The compound's unique chemical structure serves as an excellent scaffold for further medicinal chemistry optimization, potentially leading to novel therapeutic agents with improved efficacy and safety profiles.
1428373-91-4 (2-ethoxy-N-({4-oxo-3-[2-(pyrrolidin-1-yl)ethyl]-3,4-dihydrophthalazin-1-yl}methyl)benzamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)